2-(Ethoxycarbonyl)-6-nitrobenzoic acid
CAS No.: 16533-45-2
Cat. No.: VC21055521
Molecular Formula: C10H9NO6
Molecular Weight: 239.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 16533-45-2 |
|---|---|
| Molecular Formula | C10H9NO6 |
| Molecular Weight | 239.18 g/mol |
| IUPAC Name | 2-ethoxycarbonyl-6-nitrobenzoic acid |
| Standard InChI | InChI=1S/C10H9NO6/c1-2-17-10(14)6-4-3-5-7(11(15)16)8(6)9(12)13/h3-5H,2H2,1H3,(H,12,13) |
| Standard InChI Key | SZAOZGFHEAVFMM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | CCOC(=O)C1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O |
| Appearance | Powder |
Introduction
2-(Ethoxycarbonyl)-6-nitrobenzoic acid is a chemical compound with the molecular formula C10H9NO6 and a molecular weight of 239.18 g/mol . It is identified by the CAS number 16533-45-2 and is also known by other synonyms such as 2-ethoxycarbonyl-6-nitrobenzoic acid and Ethyl 2-carboxy-3-nitrobenzoate . This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.
Chemical Identifiers:
| Identifier | Value/Description |
|---|---|
| CAS Number | 16533-45-2 |
| Molecular Formula | C10H9NO6 |
| Molecular Weight | 239.18 g/mol |
| IUPAC Name | 2-ethoxycarbonyl-6-nitrobenzoic acid |
| InChI | InChI=1S/C10H9NO6/c1-2-17-10(14)6-4-3-5-7(11(15)16)8(6)9(12)13/h3-5H,2H2,1H3,(H,12,13) |
| InChIKey | SZAOZGFHEAVFMM-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=C(C(=CC=C1)N+[O-])C(=O)O |
Applications and Research Findings
While specific applications of 2-(Ethoxycarbonyl)-6-nitrobenzoic acid are not extensively documented, compounds with similar structures are often explored for their potential in pharmaceuticals and organic synthesis. The presence of the nitro group and the ethoxycarbonyl group suggests that it could be used as an intermediate in the synthesis of more complex molecules.
Availability and Purity
2-(Ethoxycarbonyl)-6-nitrobenzoic acid is available from various chemical suppliers with high purity levels, typically above 98% . It is often used in research settings where high purity is crucial for accurate experimental results.
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